molecular formula C6H7BrN2 B1524389 4-Bromo-5-cyclopropyl-1H-pyrazole CAS No. 957345-28-7

4-Bromo-5-cyclopropyl-1H-pyrazole

Cat. No. B1524389
CAS RN: 957345-28-7
M. Wt: 187.04 g/mol
InChI Key: ZZSZXBMYZBRKFP-UHFFFAOYSA-N
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Description

“4-Bromo-5-cyclopropyl-1H-pyrazole” is a chemical compound with the CAS Number: 957345-28-7 . It has a molecular weight of 187.04 and is a solid at room temperature .


Molecular Structure Analysis

The IUPAC name for this compound is 4-bromo-3-cyclopropyl-1H-pyrazole . The InChI code is 1S/C6H7BrN2/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9) .


Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature . It has a molecular weight of 187.04 .

Scientific Research Applications

Reactivity in Palladium-catalyzed Arylations

Pyrazole derivatives, particularly those bearing a cyclopropyl group, have shown promising reactivity in palladium-catalyzed direct arylation reactions. These reactions proceed regioselectively without decomposing the cyclopropyl unit, demonstrating the stability and reactivity of such compounds in complex chemical transformations (Sidhom et al., 2018).

Antiproliferative Agents

Research has identified novel pyrazole derivatives as potential antiproliferative agents against various cancer cell lines, including breast cancer and leukemia. These compounds have been shown to induce cell death by activating apoptosis, highlighting their therapeutic potential in cancer treatment (Ananda et al., 2017).

Synthesis of Structurally Diverse Pyrazoles

The development of efficient synthetic strategies for structurally diverse pyrazole derivatives has been a focus of recent research. These methods include Brönsted acid-mediated annulations and copper-catalyzed cycloadditions, offering access to a wide variety of pyrazole compounds with potential applications in pharmaceuticals and materials science (Xue et al., 2016).

Cell Cycle Inhibitors

Pyrazole derivatives have also been investigated for their ability to inhibit the cell cycle in cancer cells. Ultrasound-assisted synthesis of these compounds has led to the identification of promising candidates for anticancer drug development, demonstrating the utility of pyrazole compounds in therapeutic applications (Nițulescu et al., 2015).

Tautomerism Studies

The study of tautomerism in bromo-substituted 1H-pyrazoles provides insights into their structural and chemical properties. Such studies are crucial for understanding the behavior of these compounds in various chemical environments and their potential applications in designing more effective pharmaceuticals (Trofimenko et al., 2007).

Safety and Hazards

This compound is considered harmful . It may cause skin irritation, serious eye irritation, and respiratory irritation . The safety information includes precautionary statements such as avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

4-bromo-5-cyclopropyl-1H-pyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7BrN2/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZZSZXBMYZBRKFP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=C(C=NN2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10679766
Record name 4-Bromo-5-cyclopropyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10679766
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

957345-28-7
Record name 4-Bromo-5-cyclopropyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10679766
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-bromo-5-cyclopropyl-1H-pyrazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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